Cas no 2172594-12-4 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-3-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-3-ylazetidine-1-carboxylate
• CAS No: 2172594-12-4
• MF: C₁₄H₂₅NO₆S
• MW: 335.416403532028
• CID: 6482518
• PubChem ID: 165720457
• Update Time: 2025-10-22

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-3-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-3-ylazetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-3-yl]azetidine-1-carboxylate
• EN300-1642101
• 2172594-12-4

• Inchi： 1S/C14H25NO6S/c1-12(2,3)21-11(17)15-7-14(18,8-15)13(9-16)5-4-6-22(19,20)10-13/h16,18H,4-10H2,1-3H3
• InChI Key： DWUGLKXIOSDBDN-UHFFFAOYSA-N
• SMILES： S1(CCCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)C1)O)(=O)=O

Computed Properties

• Exact Mass: 335.14025869g/mol
• Monoisotopic Mass: 335.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl 3-hydroxy-3-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-3-ylazetidine-1-carboxylate

tert-butyl 3-hydroxy-3-(3-(hydroxymethyl)-1,1-dioxo-1λ6-thian-3-yl)azetidine-1-carboxylate

tert-butyl 3-hydroxy-3-(3-(hydroxymethyl)-1,1-dioxo-1λ6-thian-3-yl)azetidine-1-carboxylate is a complex organic compound with the CAS registry number 2172594-12-4. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The molecule features a thiane ring system, which is a sulfur-containing analog of an epoxide. The presence of hydroxymethyl and hydroxy groups introduces additional functional complexity, making this compound a promising candidate for various applications in organic synthesis and drug discovery.

The structure of this compound is characterized by a central azetidine ring, which is substituted at the 3-position with a hydroxyl group and a thiane moiety. The thiane ring is further substituted with a hydroxymethyl group, creating a unique stereochemical environment. This arrangement suggests potential for enantioselective synthesis and the development of chiral building blocks in organic chemistry.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. The thiane group in this compound has been shown to exhibit interesting pharmacological properties, including antioxidant activity and potential anti-inflammatory effects. Researchers have also explored the use of azetidine derivatives as building blocks for peptide mimetics and bioisosteres, which are valuable in drug design.

The synthesis of tert-butyl 3-hydroxy-3-(3-(hydroxymethyl)-1,1-dioxo-1λ6-thian-3-yl)azetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by the introduction of the thiane moiety through sulfur-based cyclization reactions. The hydroxymethyl and hydroxy groups are then incorporated via nucleophilic substitution or oxidation reactions. The use of tert-butyl ester as a protecting group ensures stability during these transformations.

In terms of applications, this compound has shown promise in asymmetric catalysis due to its chiral centers and rigid structure. It has been used as a ligand in transition metal-catalyzed reactions, demonstrating high enantioselectivity in certain cases. Additionally, its ability to form stable complexes with metal ions makes it a potential candidate for coordination chemistry studies.

The latest research on this compound has focused on its role in bioconjugation chemistry. Its functional groups allow for easy modification and coupling with biomolecules such as proteins and nucleic acids. This property opens up new avenues for its use in drug delivery systems and diagnostic agents.

In conclusion, tert-butyl 3-hydroxy-3-(3-(hydroxymethyl)-1,1-dioxo-1λ6-thian-3-yl)azetidine-1-carboxylate is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an attractive target for further research and development across various scientific disciplines.